Cas no 42142-17-6 (1-(o-tolyl)ethanamine)

1-(o-Tolyl)ethanamine is a chiral amine derivative featuring a methyl-substituted phenyl ring adjacent to the aminoethyl group. This structural motif makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and fine chemicals. The ortho-tolyl group enhances steric and electronic properties, influencing reactivity and selectivity in catalytic processes. Its primary amine functionality allows for further derivatization, including reductive amination or condensation reactions. The compound is typically handled under inert conditions due to its sensitivity to oxidation. High-purity grades are available for applications requiring precise stoichiometric control, such as asymmetric synthesis or ligand design. Proper storage in cool, dry environments is recommended to maintain stability.
1-(o-tolyl)ethanamine structure
1-(o-tolyl)ethanamine structure
Product Name:1-(o-tolyl)ethanamine
CAS No:42142-17-6
MF:C9H13N
MW:135.206222295761
MDL:MFCD05215232
CID:324797
PubChem ID:3391042
Update Time:2025-10-29

1-(o-tolyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(o-Tolyl)ethanamine
    • 1-(2-Methylphenyl)ethanamine
    • [1-(2-Methylphenyl)ethyl]amine
    • 1-o-Tolylethylamine
    • 1-o-Tolyl-aethylamin
    • 1-o-tolylethanamine
    • 2,alpha-Dimethylbenzylamine
    • 1-o-Tolylethylamine, AldrichCPR
    • 1-(2'-Methylphenyl )Ethylamine
    • ZCDYTNZJBGSKFI-UHFFFAOYSA-N
    • 1-(2-methylphenyl)ethan-1-amine
    • STL506914
    • BBL036386
    • Benzenemethanamine, alpha,2-dimethyl-
    • TRA0072190
    • SY002511
    • MFCD05215232
    • EN300-10289
    • DTXSID30392066
    • Benzenemethanamine, alpha,2-dimethyl-, (alphaS)-
    • AC-2676
    • SB75514
    • Benzenemethanamine, alpha,2-dimethyl-, (alphaR)-
    • N12083
    • CS-0213133
    • NCGC00323191-01
    • AKOS000264584
    • SCHEMBL143737
    • AS-17983
    • FT-0658904
    • SB75502
    • AB01102993-03
    • AKOS016874506
    • FT-0712127
    • Benzenemethanamine, .alpha.,2-dimethyl-
    • FT-0652257
    • Benzenemethanamine, .alpha.,2-dimethyl-, (.alpha.S)-
    • 42142-17-6
    • A18765
    • MFCD06761817
    • ALBB-027087
    • DB-070261
    • SY176353
    • MFCD06761816
    • SY174752
    • 1-(o-tolyl)ethanamine
    • MDL： MFCD05215232
    • Inchi： 1S/C9H13N/c1-7-5-3-4-6-9(7)8(2)10/h3-6,8H,10H2,1-2H3
    • InChI Key： ZCDYTNZJBGSKFI-UHFFFAOYSA-N
    • SMILES： NC(C)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 135.10500
  • Monoisotopic Mass: 135.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.945
  • Melting Point: No data available
  • Boiling Point: 209.3℃ at 760 mmHg
  • Flash Point: 84.6℃
  • Refractive Index: 1.53
  • PSA: 26.02000
  • LogP: 2.71500
  • Vapor Pressure: No data available

1-(o-tolyl)ethanamine Security Information

1-(o-tolyl)ethanamine Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(o-tolyl)ethanamine Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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1-(o-tolyl)ethanamine Production Method

1-(o-tolyl)ethanamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:42142-17-6)1-(o-tolyl)ethanamine
Order Number:A18765
Stock Status:in Stock
Quantity:5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):154.0/246.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:42142-17-6)1-(o-tolyl)ethanamine
A18765
Purity:99%/99%
Quantity:5.0g/10.0g
Price ($):154.0/246.0
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